Cas no 1171208-10-8 (N-2-(2-methoxyphenyl)ethyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-2-(2-methoxyphenyl)ethyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide
• CAS No: 1171208-10-8
• MF: C₂₀H₂₆N₄O₄
• MW: 386.444844722748
• CID: 6060006
• PubChem ID: 42285690
• Update Time: 2025-10-29

N-2-(2-methoxyphenyl)ethyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-methoxyphenyl)ethyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide
• VU0641059-1
• F5298-0366
• N-[2-(2-methoxyphenyl)ethyl]-2-[5-methyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]acetamide
• 1171208-10-8
• AKOS024505573
• N-(2-methoxyphenethyl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)acetamide
• N-[2-(2-methoxyphenyl)ethyl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]acetamide

• Inchi： 1S/C20H26N4O4/c1-15-13-17(20(26)23-9-11-28-12-10-23)22-24(15)14-19(25)21-8-7-16-5-3-4-6-18(16)27-2/h3-6,13H,7-12,14H2,1-2H3,(H,21,25)
• InChI Key： CAUDIRYFQRZQBT-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=C(C)N(CC(NCCC3C=CC=CC=3OC)=O)N=2)=O)CC1

Computed Properties

• Exact Mass: 386.19540532g/mol
• Monoisotopic Mass: 386.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on N-2-(2-methoxyphenyl)ethyl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide

N-2-(2-Methoxyphenyl)Ethyl-2,5-Methyl-3-(Morpholine-4-Carbonyl)-1H-Pyrazol-1-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 1171208-10-8, known as N-2-(2-methoxyphenyl)ethyl-2,5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of interest in both academic and industrial settings.

Pyrazole, a heterocyclic aromatic compound, serves as the core structure of this molecule, contributing to its stability and reactivity. The presence of a morpholine moiety further enhances its functional versatility, particularly in terms of hydrogen bonding and electronic interactions. Recent studies have highlighted the importance of such heterocyclic systems in drug design, where they play a crucial role in modulating biological activities.

The methoxyphenyl group attached to the ethyl chain introduces additional electronic effects, which can influence the compound's solubility and bioavailability. This feature is particularly advantageous in pharmaceutical applications, where optimizing drug delivery remains a critical challenge. Moreover, the methyl substituents at positions 2 and 5 of the pyrazole ring contribute to steric effects, potentially influencing the molecule's interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving strategic protection/deprotection strategies and coupling techniques. Researchers have employed methodologies such as Ullmann coupling and Mitsunobu reaction to achieve high yields and purity levels, ensuring its suitability for downstream applications.

From a pharmacological perspective, this compound has demonstrated intriguing activity in preclinical models, particularly in areas such as anti-inflammatory and antitumor research. Its ability to modulate key signaling pathways makes it a potential candidate for developing novel therapeutic agents. For instance, studies have shown that it can inhibit specific kinases involved in cancer progression, thereby offering a new avenue for oncology drug development.

In addition to its pharmacological applications, this compound has also found relevance in material science due to its unique electronic properties. Its ability to act as a ligand in metal coordination complexes has opened up possibilities in catalysis and sensor technology. Recent research has explored its use as a chelating agent in transition metal catalysts for organic transformations, showcasing its versatility across different disciplines.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have indicated that under specific conditions, it undergoes hydrolytic cleavage, which could be harnessed for designing more sustainable chemical processes.

In conclusion, N-2-(2-methoxyphenyl)ethyl-2,5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-y acetamide represents a multifaceted molecule with vast potential across diverse fields. Its structural complexity combined with functional diversity positions it as a valuable asset for future innovations in chemistry and pharmacology.